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Compound of Interest

Compound Name: Meluadrine

Cat. No.: B152843 Get Quote

Meluadrine Tartrate: An Analysis of Available
Data
An in-depth technical guide on the synthesis and characterization of Meluadrine tartrate

cannot be provided at this time due to a lack of publicly available scientific literature and

experimental data.

While basic chemical and physical properties of Meluadrine tartrate are documented, detailed

information regarding its synthesis, comprehensive characterization, and biological activity,

including its signaling pathways, is not readily accessible in the public domain.

Chemical Identity and Properties
Meluadrine tartrate is identified by the chemical formula C₁₆H₂₄ClNO₈ and a molecular weight

of 393.8 g/mol .[1] Its systematic IUPAC name is 4-[(1R)-2-(tert-butylamino)-1-hydroxyethyl]-3-

chlorophenol;(2R,3R)-2,3-dihydroxybutanedioic acid.[1] The compound is a salt formed

between the active ingredient Meluadrine and tartaric acid.

A summary of its key identifiers and properties is presented below:
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Property Value Source

Molecular Formula C₁₆H₂₄ClNO₈ [1]

Molecular Weight 393.8 g/mol [1]

IUPAC Name

4-[(1R)-2-(tert-butylamino)-1-

hydroxyethyl]-3-chlorophenol;

(2R,3R)-2,3-

dihydroxybutanedioic acid

[1]

InChIKey
VVIVBRYHTLRZGY-

MBANBULQSA-N
[1][2]

CAS Number 134865-37-5 [1]

Synthesis and Characterization Data: A Research
Gap
A thorough search of scientific databases and chemical literature did not yield any specific or

detailed experimental protocols for the synthesis of Meluadrine tartrate. While the structure

suggests a potential synthetic route could involve the reaction of a suitably substituted

phenylethanolamine derivative with tartaric acid, no published methods were found to confirm

this.

Similarly, comprehensive characterization data, which would typically include techniques such

as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, Mass

Spectrometry (MS), and X-ray crystallography, is not available in the public record for

Meluadrine tartrate. This lack of data prevents the creation of detailed experimental protocols

and the presentation of quantitative results in a tabular format as requested.

Biological Activity and Signaling Pathways
Information regarding the biological activity and the specific signaling pathways modulated by

Meluadrine tartrate is also absent from the available literature. Without this foundational

research, it is impossible to construct a diagram of its signaling pathway or to provide any

substantive discussion on its mechanism of action.
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Future Research Directions
The absence of detailed information on Meluadrine tartrate highlights a significant gap in the

current scientific knowledge. For researchers, scientists, and drug development professionals

interested in this compound, the following steps would be necessary to build a comprehensive

understanding:

Development and Optimization of a Synthetic Route: A robust and scalable synthesis method

for Meluadrine tartrate would need to be established and documented.

Comprehensive Physicochemical Characterization: Detailed analysis using modern

analytical techniques would be required to fully characterize the compound's structure and

purity.

In Vitro and In Vivo Biological Evaluation: A series of biological assays would be necessary

to determine the pharmacological profile of Meluadrine tartrate and to identify its molecular

targets and signaling pathways.

Until such research is conducted and published, a detailed technical guide on the synthesis

and characterization of Meluadrine tartrate cannot be fully realized.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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